N,N,2-Trimethylcyclobutane-1-carboxamide

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: N,N,2-trimethylcyclobutane-1-carboxamide
• InChI: InChI=1S/C8H15NO/c1-6-4-5-7(6)8(10)9(2)3/h6-7H,4-5H2,1-3H3
• InChI Key: FLGUWCZCOGPXSW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC1C(=O)N(C)C

Description

N,N,2-Trimethylcyclobutane-1-carboxamide is an organic compound with a unique structure characterized by a cyclobutane ring substituted with three methyl groups and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,2-Trimethylcyclobutane-1-carboxamide typically involves the amidation of a carboxylic acid precursor with an amine. One common method is the catalytic amidation of 2-Trimethylcyclobutane-1-carboxylic acid with a suitable amine under mild conditions. Catalysts such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (N,N’-Dicyclohexylcarbodiimide) are often used to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale amidation processes using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yields and purity of the final product. The use of green chemistry principles, such as solvent-free conditions or recyclable catalysts, is also explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

N,N,2-Trimethylcyclobutane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxamide group to an amine or other reduced forms.

Substitution: The methyl groups on the cyclobutane ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Halogenation reagents like N-bromosuccinimide (NBS) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

N,N,2-Trimethylcyclobutane-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of novel compounds with potential biological activity.

Biology: The compound is studied for its interactions with biological molecules and potential as a biochemical probe.

Medicine: Research explores its potential as a drug candidate or a precursor for pharmaceuticals.

Industry: It is used in the synthesis of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of N,N,2-Trimethylcyclobutane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The carboxamide group can form hydrogen bonds with active sites, influencing the activity of the target molecule. The cyclobutane ring’s rigidity and steric effects also play a role in its biological activity .

Comparison with Similar Compounds

Similar Compounds

• N,N-Dimethylcyclobutane-1-carboxamide
• N,N,2-Trimethylcyclopentane-1-carboxamide
• N,N,2-Trimethylcyclohexane-1-carboxamide

Uniqueness

N,N,2-Trimethylcyclobutane-1-carboxamide is unique due to its specific substitution pattern on the cyclobutane ring, which imparts distinct steric and electronic properties. These properties can influence its reactivity and interactions with other molecules, making it a valuable compound for various applications .